Cas no 649759-63-7 (Propanedinitrile, (2E)-2-butenyl-)

• Product Name: Propanedinitrile, (2E)-2-butenyl-
• CAS No: 649759-63-7
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 409902
• PubChem ID: 71377600
• Update Time: 2025-04-19

Propanedinitrile, (2E)-2-butenyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (2E)-2-butenyl-
• 2-but-1-enylpropanedinitrile
• (But-1-en-1-yl)propanedinitrile
• DTXSID90800233
• 649759-63-7

• Inchi： 1S/C7H8N2/c1-2-3-4-7(5-8)6-9/h3-4,7H,2H2,1H3
• InChI Key： YKQVLKCIEYBTJD-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C=CCC

Computed Properties

• Exact Mass: 120.06884
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58